Cas no 105982-32-9 (Pyridine,2-[[[4-phenyl-5-(trifluoromethyl)-4H-1,2,4-triazol-3-yl]thio]methyl]-)

• Product Name: Pyridine,2-[[[4-phenyl-5-(trifluoromethyl)-4H-1,2,4-triazol-3-yl]thio]methyl]-
• CAS No: 105982-32-9
• MF: C₁₅H₁₁F₃N₄S
• MW: 336.334851503372
• CID: 1167381
• Update Time: 2024-07-26

Pyridine,2-[[[4-phenyl-5-(trifluoromethyl)-4H-1,2,4-triazol-3-yl]thio]methyl]- Chemical and Physical Properties

Names and Identifiers

• Pyridine,2-[[[4-phenyl-5-(trifluoromethyl)-4H-1,2,4-triazol-3-yl]thio]methyl]-
• Pyridine, 2-[[[4-phenyl-5-(trifluoromethyl)-4H-1,2,4-triazol-3-yl]thio]methyl]-

• Inchi： 1S/C15H11F3N4S/c16-15(17,18)13-20-21-14(22(13)12-7-2-1-3-8-12)23-10-11-6-4-5-9-19-11/h1-9H,10H2
• InChI Key： OLNSYJTUOLQELN-UHFFFAOYSA-N
• SMILES： C1(CSC2N(C3=CC=CC=C3)C(C(F)(F)F)=NN=2)=NC=CC=C1

Computed Properties

• Exact Mass: 336.06583

Experimental Properties

• Density: 1.38±0.1 g/cm3(Predicted)
• Boiling Point: 449.4±55.0 °C(Predicted)
• PSA: 43.6
• pka: 3?+-.0.12(Predicted)